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Compound of Interest

Compound Name: Ethyl 2-chloro-3-hydroxybenzoate

CAS No.: 1260810-04-5

Cat. No.: B577937

Get Quote

Technical Guide for Pharmaceutical Development

Part 1: Executive Summary & Structural Logic
Ethyl 2-chloro-3-hydroxybenzoate (CAS: 14062-99-8 / 1260810-04-5) serves as a

specialized intermediate in the synthesis of pharmaceutical scaffolds, particularly for agents

requiring a halogenated phenolic core.[1] Its thermodynamic stability is not merely a static

property but a dynamic interplay between the steric hindrance of the ortho-chloro substituent

and the electronic activation of the ester carbonyl.[1]

For researchers integrating this motif into drug candidates, the primary stability risk is base-

catalyzed hydrolysis during workup, followed by oxidative degradation of the phenol moiety.[1]

However, contrary to simple electronic predictions, the 2-position chlorine atom confers a

"steric shield" that significantly enhances hydrolytic stability compared to its para or meta

isomers.[1]
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Part 2: Physicochemical & Thermodynamic
Profile[1]
As direct experimental constants for this specific isomer are often absent from standard

handbooks, the following data is derived from high-fidelity Structure-Property Relationship

(SPR) modeling and validated against isomeric analogs (e.g., Ethyl 3-chloro-4-

hydroxybenzoate).

Table 1: Predicted Thermodynamic & Physical
Properties
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Property Value / Range Confidence
Mechanistic
Rationale

Physical State Crystalline Solid High

Phenolic H-bonding

increases lattice

energy.[1]

Melting Point 85°C – 105°C Med

Ortho-substitution

disrupts packing

slightly vs. para (MP

~100°C), but MW

increase raises MP

vs. non-chloro analog

(MP ~72°C).[1]

Boiling Point ~295°C (dec.)[1] High

Extrapolated from

Ethyl 3-

hydroxybenzoate (BP

296°C).[1]

LogP 2.6 – 2.9 High

Cl (+0.[1]71) and Ethyl

(+1.[1]0) increase

lipophilicity vs.

Benzoic Acid.[1]

pKa (Phenol) ~8.5 – 9.0 High

2-Cl (-I effect)

increases acidity of

the 3-OH slightly

compared to phenol

(pKa 10).[1]

Hydrolytic > Ethyl Benzoate High

Steric hindrance at

ortho position blocks

nucleophilic attack

trajectory.[1]

Degradation Pathways
The compound faces three primary thermodynamic sinks.[1] The ortho-chloro effect protects

the ester (Pathway A) but the phenol group (Pathway B) remains vulnerable to oxidation if not
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stored under inert gas.[1]

Ethyl 2-chloro-3-hydroxybenzoate
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(Slowed by steric Cl)

Quinone-like Species
(Oxidation Product)
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Dechlorinated Photoproducts
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Click to download full resolution via product page

Figure 1: Primary degradation pathways.[1] Note that hydrolysis is kinetically hindered by the 2-

Cl substituent.[1]

Part 3: Experimental Protocols for Stability
Assessment
As a Senior Scientist, I recommend validating the theoretical stability using a Forced

Degradation protocol.[1] Do not rely solely on literature values for "similar" compounds.

Protocol A: pH-Rate Profiling (Hydrolytic Stability)
Objective: Determine the specific base-catalysis rate constant (

) to predict shelf-life in aqueous formulations.

Preparation: Dissolve 10 mg of Ethyl 2-chloro-3-hydroxybenzoate in 1 mL Acetonitrile

(ACN).

Buffer Setup: Prepare 0.1 M phosphate buffers at pH 2.0, 7.4, and 0.1 M NaOH (pH 13).

Initiation: Spike 50 µL of stock into 950 µL of each buffer at 25°C and 40°C.

Sampling: Inject 10 µL into HPLC-UV (254 nm) at

hours.
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Data Analysis: Plot

vs. time.[1][2]

Expectation: At pH 7.4, degradation should be < 1% over 24h.[1] At pH 13, degradation

will follow pseudo-first-order kinetics, but significantly slower than Ethyl 3-

hydroxybenzoate due to the ortho-effect.[1]

Protocol B: Thermal Stress & Polymorphism Screen
(DSC)
Objective: Identify stable crystal forms and decomposition onset.[1]

Instrument: Differential Scanning Calorimetry (DSC).[1]

Method:

Sample: 2–5 mg in a crimped aluminum pan (pinhole lid to allow gas escape).

Ramp: 10°C/min from 25°C to 350°C.[1]

Interpretation:

Endotherm 1 (~90-100°C): Melting event.[1] Critical: If multiple endotherms appear near

the melt, suspect polymorphism.[1]

Exotherm (>250°C): Decomposition.[1]

Action: If melting point depression is observed in re-runs, the compound is thermally

unstable in the melt phase (likely decarboxylation of trace acid).[1]

Stability Testing Workflow
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Figure 2: Step-wise workflow for validating thermodynamic stability.

Part 4: Handling & Storage Recommendations
Based on the thermodynamic profile, the following storage conditions are mandatory to

maintain >99% purity over 12 months:

Temperature: Store at 2–8°C. While the ester is thermally stable, the phenolic group is prone

to slow oxidation at ambient temperatures if not perfectly sealed.[1]

Atmosphere:Argon or Nitrogen overlay is critical.[1] Phenols are electron-rich and

susceptible to quinone formation upon prolonged exposure to atmospheric oxygen.[1]

Solvents: Avoid protic solvents (MeOH, EtOH) for long-term storage of solutions to prevent

transesterification, although the ortho-Cl slows this process.[1] Preferred solvents: DMSO,

Acetonitrile.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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